Cas no 1806837-89-7 (Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806837-89-7
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4853313
• Update Time: 2025-05-24

Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)8-6(4-13)5(9(11)12)3-7(14)15-8/h3,9H,2H2,1H3,(H2,14,15)
• InChI Key： YMEFJTJLBJSWEB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C(=O)OCC)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Additional information on Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate

Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate, with CAS No. 1806837-89-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 6, a cyano group at position 3, and a difluoromethyl group at position 4. The carboxylate group at position 2 is esterified with an ethyl moiety, contributing to its overall stability and solubility properties.

Recent studies have highlighted the potential of Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate in various applications, particularly in the development of novel pharmaceutical agents. The presence of multiple functional groups within its structure makes it a versatile molecule for further chemical modifications. For instance, the amino group can serve as a site for acylation or alkylation reactions, while the cyano group can undergo reduction to form an amine or other derivatives.

One of the most promising areas of research involving this compound is its role in drug design. The pyridine ring is a common structural motif in many bioactive compounds, and the substitution pattern observed in Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate enhances its potential for interacting with biological targets. Recent findings suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The synthesis of Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate involves a multi-step process that combines principles from both synthetic and medicinal chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by precise substitution at specific positions to introduce the desired functional groups. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent regioselectivity during these transformations.

In terms of physical properties, Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate has been shown to exhibit good solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are consistent with those of similar organic compounds, making it suitable for various analytical techniques including chromatography and spectroscopy.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate. Preliminary studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it may not pose long-term risks to aquatic ecosystems when used responsibly. However, further research is needed to fully assess its environmental impact.

In conclusion, Ethyl 6-amino-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, coupled with its promising biological activity and favorable physical properties, positions it as a key player in the pursuit of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in both academic and industrial settings.